3β-(β-D-Glucopyranosyloxy)-14-hydroxybufa-4,20,22-trienolide
3β-(β-D-Glucopyranosyloxy)-14-hydroxybufa-4,20,22-trienolide
Brand Name:
Vulcanchem
CAS No.:
14904-71-3
VCID:
VC0088865
InChI:
InChI=1S/C30H42O9/c1-28-10-7-18(38-27-26(35)25(34)24(33)22(14-31)39-27)13-17(28)4-5-21-20(28)8-11-29(2)19(9-12-30(21,29)36)16-3-6-23(32)37-15-16/h3,6,13,15,18-22,24-27,31,33-36H,4-5,7-12,14H2,1-2H3/t18-,19+,20-,21+,22+,24+,25-,26+,27+,28-,29+,30-/m0/s1
SMILES:
CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C30H42O9
Molecular Weight:
546.657
3β-(β-D-Glucopyranosyloxy)-14-hydroxybufa-4,20,22-trienolide
CAS No.: 14904-71-3
Main Products
VCID: VC0088865
Molecular Formula: C30H42O9
Molecular Weight: 546.657
| CAS No. | 14904-71-3 |
|---|---|
| Product Name | 3β-(β-D-Glucopyranosyloxy)-14-hydroxybufa-4,20,22-trienolide |
| Molecular Formula | C30H42O9 |
| Molecular Weight | 546.657 |
| IUPAC Name | 5-[(3S,8R,9S,10R,13R,14S,17R)-14-hydroxy-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one |
| Standard InChI | InChI=1S/C30H42O9/c1-28-10-7-18(38-27-26(35)25(34)24(33)22(14-31)39-27)13-17(28)4-5-21-20(28)8-11-29(2)19(9-12-30(21,29)36)16-3-6-23(32)37-15-16/h3,6,13,15,18-22,24-27,31,33-36H,4-5,7-12,14H2,1-2H3/t18-,19+,20-,21+,22+,24+,25-,26+,27+,28-,29+,30-/m0/s1 |
| Standard InChIKey | XKDNBXLUFVPGJL-NQHYPVOCSA-N |
| SMILES | CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)OC6C(C(C(C(O6)CO)O)O)O |
| Last Modified | Aug 20 2021 |
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